Cas no 1805251-49-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine
• CAS No: 1805251-49-3
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4888585
• Update Time: 2025-05-20

2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c8-2-4-5(13)1-3(6(9)10)7(11-4)12(14)15/h1,6,13H,2H2
• InChI Key： CLTWQGBAZUADNG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(F)F)=C([N+](=O)[O-])N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine

2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine (CAS No. 1805251-49-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles with one nitrogen atom. The structure of this compound is characterized by the presence of multiple functional groups, including a chloromethyl group at position 2, a difluoromethyl group at position 5, a hydroxyl group at position 3, and a nitro group at position 6. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to assemble this compound. The use of advanced catalysts and reaction conditions has further enhanced the selectivity and efficiency of these processes.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups makes it an ideal candidate for further modifications, such as alkylation, acylation, or oxidation reactions. These modifications can lead to the development of novel compounds with enhanced biological activity. For instance, recent studies have demonstrated the utility of this compound in the synthesis of antiviral agents and anticancer drugs.

In addition to its synthetic applications, 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine has shown interesting properties in materials science. Its aromaticity and functional groups make it a potential candidate for use in the development of advanced materials, such as organic semiconductors or coordination polymers. Researchers have investigated its ability to form stable complexes with metal ions, which could be exploited in catalysis or sensing applications.

The toxicological profile of this compound is another area of active research. Given its structural complexity and functional groups, understanding its potential toxicity is crucial for its safe handling and application. Recent studies have focused on evaluating its acute and chronic toxicity in various biological systems. These studies have provided valuable insights into its safety profile and have guided the development of appropriate safety protocols for its use.

From a sustainability perspective, the synthesis and application of 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine raise important considerations. The use of hazardous reagents and solvents in its synthesis necessitates the development of greener alternatives. Researchers have explored environmentally friendly reaction conditions, such as microwave-assisted synthesis or solvent-free reactions, to reduce the environmental footprint of its production.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-hydroxy-6-nitropyridine (CAS No. 1805251-49-3) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in the creation of novel materials and bioactive molecules.